3-Formyl-1-propyl-1H-indole-2-carboxylic acid

Core Science & Biosynthesis

Strategic Synthesis and Therapeutic Utility of 3-Formyl-1H-indole-2-carboxylic Acid (CAS 28737-34-0) and Analogs

Executive Summary

3-Formyl-1H-indole-2-carboxylic acid (CAS 28737-34-0) represents a "privileged scaffold" in medicinal chemistry, functioning as a bifunctional linchpin for constructing fused heterocyclic systems. While the free acid is the nominal core, its synthetic utility is almost exclusively realized through its ethyl ester precursor (CAS 10336-02-4) . This guide dissects the technical nuances of this scaffold, moving beyond basic characterization to focus on its role in generating

-carbolines , pyridocarbazoles , and HIV-1 integrase inhibitors .

Structural Analysis & Synthetic Utility

The "Push-Pull" Electronic Environment

The 3-formyl-indole-2-carboxylic acid scaffold is unique due to the proximity of two reactive carbonyl species on the indole ring.

• C3-Formyl Group (Electrophile): The indole C3 position is naturally nucleophilic; introducing a formyl group inverts this reactivity, creating a susceptible site for condensation with amines and active methylene compounds.

• C2-Carboxylic Acid (Chelator/Director): This group serves two roles:

  • Directing Group: In biological systems (e.g., HIV Integrase), it acts as a bidentate chelator for metal ions (Mg²⁺).[1]

  • Cyclization Partner: In synthetic pathways, it participates in intramolecular condensations to form tricyclic or tetracyclic systems (e.g., indolo[2,3-c]pyridines).

Synthetic Workflow: The Ester Necessity

Expert Insight: Attempting to formylate 1H-indole-2-carboxylic acid directly often leads to low yields due to solubility issues and competitive decarboxylation. The standard industrial and research protocol requires starting with ethyl indole-2-carboxylate , performing the Vilsmeier-Haack reaction, and then hydrolyzing the ester if the free acid is required.

Figure 1: The divergent synthetic pathway. The ethyl ester is the operational hub for diversity-oriented synthesis, protecting the C2 position during the harsh formylation step.

Key Analog Classes and Biological Applications[2][3]

Class A: HIV-1 Integrase Strand Transfer Inhibitors (INSTIs)

Research indicates that indole-2-carboxylic acid derivatives are potent inhibitors of HIV-1 integrase.[2]

• Mechanism: The core triad of the Indole-N1, C2-Carboxylate, and C3-substituent creates a geometry capable of chelating the two Mg²⁺ ions in the integrase active site.

• Critical Analog: 6-((3-fluoro-4-methoxyphenyl)amino)-3-(((2-fluorobenzyl)oxy)methyl)-1H-indole-2-carboxylic acid .

  • Modification: The C3-formyl group is often reduced and etherified (reductive amination or ether synthesis) to extend a hydrophobic tail that interacts with the viral DNA channel.

  • SAR Insight: Halogenation at the C6 position of the indole ring enhances

    - stacking with viral DNA bases (specifically Adenosine).

Class B: Aplysinopsin and -Carboline Analogs

The aldehyde at C3 is a perfect handle for Knoevenagel condensations to mimic marine alkaloids like Aplysinopsin.

• Reaction Partner: Thiohydantoins, rhodanines, or thiobarbituric acid.[3]

• Therapeutic Target: Cytotoxicity against hepatocarcinoma cells.

• Self-Validating Check: Successful synthesis is indicated by a dramatic color change (yellow/orange to deep red) due to the formation of the exocyclic double bond conjugation.

Data Summary: Activity of Selected Analogs

Analog Class	C3 Substituent	C2 Substituent	Target / Activity	Key Ref
Parent	-CHO	-COOH	Synthetic Intermediate	[1]
Schiff Base	-CH=N-NH-CS-NH2	-COOH	Antioxidant / Anticholinesterase	[2]
INSTI Lead	-(Benzyloxymethyl)	-COOH	HIV-1 Integrase (IC50 ~0.13 µM)	[3]
Fused	Pyridazino-fused	(Cyclized)	Antimicrobial / CNS Depressant	[4]

Detailed Experimental Protocols

Protocol 1: Synthesis of Ethyl 3-formyl-1H-indole-2-carboxylate

This is the requisite first step to access CAS 28737-34-0 or its condensed analogs.

Reagents:

• Ethyl indole-2-carboxylate (10 mmol)

• Phosphorus oxychloride (POCl₃, 12 mmol)

• Dimethylformamide (DMF, 5 mL)

Methodology:

• Vilsmeier Complex Formation: In a flame-dried round-bottom flask, cool DMF (5 mL) to 0°C in an ice bath. Add POCl₃ dropwise with stirring. A white precipitate (the chloroiminium salt) may form. Stir for 15 minutes.

• Addition: Dissolve ethyl indole-2-carboxylate in minimal DMF (2 mL) and add dropwise to the Vilsmeier complex, maintaining temperature < 5°C.

• Heating: Allow the mixture to warm to room temperature, then heat to 60°C for 1 hour. Checkpoint: TLC (30% EtOAc/Hexane) should show consumption of the starting material (Rf ~0.6) and appearance of a new polar spot.

• Quenching (Critical): Pour the reaction mixture onto crushed ice (50 g) containing sodium acetate (2 g). The buffer prevents hydrolysis of the ester.

• Workup: A precipitate will form. Filter the solid, wash copiously with water, and recrystallize from ethanol.

• Yield: Expect 85-92% of pale yellow needles.

Protocol 2: Synthesis of 3-Formyl-1H-indole-2-carboxylic Acid (CAS 28737-34-0)

Reagents:

• Ethyl 3-formyl-1H-indole-2-carboxylate (from Protocol 1)[3][4][5]

• Ethanolic NaOH (10%)

Methodology:

• Suspend the ester in ethanol.

• Add 10% NaOH solution (2 eq). Reflux for 2 hours.

• Acidification: Cool to room temperature. Acidify carefully with 1M HCl to pH 3-4. Note: Do not go below pH 2, as the aldehyde can degrade or polymerize in highly acidic aqueous media.

• Isolation: Filter the resulting white/off-white solid. Dry under vacuum.[1]

Mechanistic Pathway: Integrase Inhibition

The following diagram illustrates the binding mode of high-potency analogs derived from this scaffold, highlighting the necessity of the C2-acid for metal chelation.

Figure 2: Pharmacophore model showing the bidentate chelation of Magnesium ions by the C2-carboxylate and the stabilization via C6-halogenation.

References

• Jakše, R., et al. (2006).[3] Synthesis and Transformations of Ethyl 3-Formyl-1H-indole-2-carboxylate. Preparation of Aplysinopsin and β-Carboline Thiohydantoin Analogues.[3][5] Zeitschrift für Naturforschung B, 61(4), 413–419. Link

• Bingül, M., et al. (2016). Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase Activities. Afyon Kocatepe University Journal of Science and Engineering. Link

• Hu, J., et al. (2024).[6] Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors.[2] RSC Advances, 14. Link

• Abdel-Rahman, A.H., et al. (2018). Synthesis and biological activity of functionalized indole-2-carboxylates, triazino- and pyridazino-indoles.[4] Monatshefte für Chemie, 149. Link

• Organic Reactions. (2011). The Friedländer Synthesis of Quinolines. Organic Reactions Wiki. Link

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• 4. Synthesis and biological activity of functionalized indole-2-carboxylates, triazino- and pyridazino-indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Indole-2-Carboxylic Acid Scaffold: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The indole-2-carboxylic acid motif stands as a "privileged scaffold" in the landscape of medicinal chemistry, a testament to its remarkable versatility and profound impact on drug discovery.[1][2] This bicyclic heterocycle, characterized by a fused benzene and pyrrole ring with a carboxylic acid at the 2-position, is a recurring structural theme in a multitude of biologically active molecules.[3][4] Its prevalence stems from a unique combination of physicochemical properties, including its ability to engage in various non-covalent interactions and its synthetic tractability, which allows for extensive chemical exploration. This guide provides a comprehensive exploration of the indole-2-carboxylic acid core, delving into its fundamental properties, synthetic strategies for its derivatization, and its extensive applications across a spectrum of therapeutic areas. We will examine its crucial role in the development of antiviral, anticancer, and anti-inflammatory agents, offering field-proven insights into the causality behind experimental choices and highlighting key structure-activity relationships that drive modern drug design.

The Enduring Appeal of the Indole-2-Carboxylic Acid Scaffold

The indole nucleus is a ubiquitous feature in nature, found in essential biomolecules such as the amino acid tryptophan, the neurotransmitter serotonin, and the hormone melatonin.[1] This inherent biocompatibility, coupled with its unique electronic and structural features, has made the indole scaffold a fertile ground for the development of novel therapeutics.[2] The addition of a carboxylic acid group at the 2-position further enhances its drug-like properties, providing a critical anchor for interactions with biological targets.

The strategic importance of the indole-2-carboxylic acid scaffold lies in several key attributes:

• Structural Rigidity and Planarity: The fused ring system imparts a degree of conformational constraint, which can be advantageous for high-affinity binding to protein targets.[5]

• Hydrogen Bonding Capabilities: The indole nitrogen (N-H) and the carboxylic acid group provide both hydrogen bond donor and acceptor sites, facilitating crucial interactions within protein binding pockets.

• π-π Stacking and Hydrophobic Interactions: The aromatic nature of the indole ring allows for favorable π-π stacking and hydrophobic interactions with aromatic amino acid residues in target proteins.[6][7]

• Synthetic Accessibility: The indole ring is amenable to a wide range of chemical modifications at various positions (N1, C3, C4, C5, C6, and C7), allowing for the fine-tuning of steric, electronic, and pharmacokinetic properties.[1][8]

Synthetic Strategies for Derivatization: A Chemist's Toolkit

The ability to strategically modify the indole-2-carboxylic acid core is fundamental to its successful application in drug discovery. A variety of synthetic methodologies are employed to generate diverse libraries of analogs for structure-activity relationship (SAR) studies.

Core Synthesis

While indole-2-carboxylic acid itself is commercially available, numerous methods exist for the de novo synthesis of substituted indole-2-carboxylates, often serving as key intermediates. A common approach involves the hydrolysis of the corresponding ester.[9]

Key Functionalization Reactions

The true power of this scaffold lies in the ability to introduce a wide array of substituents at various positions around the indole ring.

Experimental Protocol: Representative Synthesis of a C3-Substituted Indole-2-Carboxylic Acid Derivative

This protocol outlines a general strategy for the synthesis of C3-functionalized indole-2-carboxylic acid derivatives, a common modification in the development of bioactive compounds.[10]

• Vilsmeier-Haack Formylation: To introduce a functional handle at the C3 position, ethyl indole-2-carboxylate is subjected to a Vilsmeier-Haack reaction using phosphoryl chloride and dimethylformamide to yield ethyl 3-formyl-1H-indole-2-carboxylate.

• Reduction of the Aldehyde: The formyl group is then reduced to a hydroxymethyl group using a mild reducing agent such as sodium borohydride in a suitable solvent like methanol, affording ethyl 3-(hydroxymethyl)-1H-indole-2-carboxylate.

• Ester Hydrolysis: The ethyl ester is hydrolyzed to the corresponding carboxylic acid using a base, such as sodium hydroxide, in a mixture of methanol and water, to yield 3-(hydroxymethyl)-1H-indole-2-carboxylic acid.

• Amide Coupling: The resulting carboxylic acid can then be coupled with a diverse range of amines using standard peptide coupling reagents (e.g., HATU, HOBt) to generate a library of C3-substituted indole-2-carboxamides.

• Further Modification of the Hydroxymethyl Group: The hydroxyl group at the C3-methyl position can be further functionalized, for instance, by conversion to an azido group using diphenyl phosphorazidate (DPPA) and a base like DBU.[10]

Logical Relationship of Synthetic Steps

Caption: Synthetic workflow for C3-functionalized indole-2-carboxylic acids.

Therapeutic Applications: A Scaffold for Diverse Targets

The indole-2-carboxylic acid scaffold has been successfully exploited to develop inhibitors and modulators for a wide range of biological targets, leading to the discovery of potent therapeutic agents.

Antiviral Activity: Targeting HIV-1 Integrase

A significant application of the indole-2-carboxylic acid scaffold is in the development of HIV-1 integrase strand transfer inhibitors (INSTIs).[6][7][11][12] These inhibitors play a crucial role in preventing the integration of the viral DNA into the host genome, a critical step in the HIV life cycle.[11][12]

Mechanism of Action: The indole-2-carboxylic acid core acts as a key pharmacophore that chelates two essential magnesium ions (Mg2+) within the active site of the HIV-1 integrase enzyme.[6][7][11][12] This metal chelation is critical for inhibiting the strand transfer reaction.

Structure-Activity Relationship (SAR) Insights:

• C3-Position: Introduction of a long branch at the C3 position of the indole core can enhance interactions with a hydrophobic cavity near the active site, leading to increased inhibitory potency.[11][12]

• C6-Position: The addition of a halogenated benzene ring at the C6 position can lead to beneficial π-π stacking interactions with the viral DNA, further improving the inhibitory effect.[6][7]

Compound	Modification	IC50 (µM)	Reference
Derivative 20a	C3 long branch, C6 halogenated benzene	0.13	[11][12]
Derivative 17a	C6 halogenated benzene	3.11	[6][7]

Binding Mode of Indole-2-Carboxylic Acid-Based HIV-1 Integrase Inhibitors

Caption: Key interactions of the indole-2-carboxylic acid scaffold in the HIV-1 integrase active site.

Anticancer Activity: A Multi-Targeted Approach

The indole-2-carboxylic acid scaffold has emerged as a promising framework for the development of novel anticancer agents, demonstrating activity against various cancer-related targets.

• IDO1/TDO Dual Inhibitors: Indoleamine 2,3-dioxygenase 1 (IDO1) and tryptophan 2,3-dioxygenase (TDO) are enzymes involved in tryptophan metabolism and are considered important targets for cancer immunotherapy.[13] Derivatives of 6-acetamido-indole-2-carboxylic acid have been identified as potent dual inhibitors of IDO1 and TDO.[13] For instance, compound 9o-1 exhibited IC50 values of 1.17 µM for IDO1 and 1.55 µM for TDO.[13]

• 14-3-3η Protein Inhibitors: The 14-3-3η protein is implicated in the development of liver cancer. Novel 1H-indole-2-carboxylic acid derivatives have been designed to target this protein, with compound C11 showing significant inhibitory activity against several human liver cancer cell lines and chemotherapy-resistant cells.[14] This compound was also found to induce G1-S phase cell cycle arrest in liver cancer cells.[14]

• Tubulin Polymerization Inhibitors: Some indole-2-carboxylic acid benzylidenehydrazides have been identified as potent inducers of apoptosis and inhibitors of tubulin polymerization, a well-established target for cancer chemotherapy.[15]

• DNA Intercalation and Cleavage: Dinuclear copper(II) complexes of indole-2-carboxylic acid have demonstrated the ability to interact with DNA through an intercalative binding mode and exhibit DNA cleavage activity.[16] These complexes have also shown significant in vitro cytotoxicity against human breast cancer cell lines.[16]

Anti-inflammatory and Other Therapeutic Applications

The versatility of the indole-2-carboxylic acid scaffold extends to other therapeutic areas:

• Anti-inflammatory Agents: Indole-2-carboxamide derivatives have been shown to effectively inhibit the lipopolysaccharide (LPS)-induced expression of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages.[17] Certain compounds in this series have demonstrated in vivo efficacy in reducing pulmonary inflammation in animal models of sepsis.[17] This builds upon the well-established anti-inflammatory properties of other indole derivatives like indomethacin.[1][18]

• TRPV1 Agonists: Indole-2-carboxamides have been designed as novel and selective agonists for the Transient Receptor Potential Vanilloid 1 (TRPV1) ion channel, a target for pain management.[5]

Future Perspectives and Conclusion

The indole-2-carboxylic acid scaffold continues to be a highly valuable and enduringly "privileged" structure in medicinal chemistry. Its inherent drug-like properties, combined with its synthetic tractability, ensure its continued relevance in the quest for novel therapeutics. Future research will likely focus on:

• Exploring New Chemical Space: The development of novel synthetic methodologies to access previously unexplored derivatives of the indole-2-carboxylic acid core.

• Targeting Novel Biological Pathways: The application of this scaffold in the design of inhibitors for emerging and challenging drug targets.

• Structure-Based Drug Design: The increasing use of computational modeling and structural biology to guide the rational design of more potent and selective indole-2-carboxylic acid-based drugs.

References

• The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. MDPI.
• Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Publishing.
• The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. PubMed.
• Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as IDO1/TDO dual inhibitors. PubMed.
• Indole-2-Carboxamide as an Effective Scaffold for the Design of New TRPV1 Agonists. MDPI.
• Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. PMC.
• Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors.
• Design and synthesis of novel dihydroxyindole-2-carboxylic acids as HIV-1 integrase inhibitors. PubMed.
• Design, Synthesis, and Structure-Activity Relationship Study of Novel Indole-2-carboxamide Derivatives as Anti-inflammatory Agents for the Tre
• Design, synthesis and antitumor evaluation of novel 1H-indole-2-carboxylic acid derivatives targeting 14-3-3η protein. PubMed.
• Indole-2-carboxylic acid derived mono and bis 1,4-disubstituted 1,2,3-triazoles: Synthesis, characterization and evaluation of anticancer, antibacterial, and DNA-cleavage activities. PubMed.
• In Vitro DNA-Binding, Anti-Oxidant and Anticancer Activity of Indole-2-Carboxylic Acid Dinuclear Copper(II) Complexes. MDPI.
• Indole-based hydrazide-hydrazones and 4-thiazolidinones: synthesis and evaluation as antitubercular and anticancer agents. Taylor & Francis Online.
• Synthesis of indoles. Organic Chemistry Portal.
• Synthesis and Biological Evaluation of Indole-2-carboxamides Bearing Photoactivatable Functionalities as Novel Allosteric Modulators for the Cannabinoid CB1 Receptor. PMC.
• The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. MDPI.
• From Nature to Drug Discovery: The Indole Scaffold as a 'Privileged Structure'. Bentham Science.
• The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. PMC.
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applic
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery-An Updated Review on Their Multifaceted Therapeutic Applic
• Indole-2-carboxylic Acid: A Comprehensive Overview. BenchChem.
• Anti-inflammatory and antinociceptive activities of indole-imidazolidine deriv

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Protocols & Analytical Methods

Application Note: Vilsmeier-Haack Formylation of N-Propylindole-2-carboxylic Acid

Abstract & Strategic Overview

The Vilsmeier-Haack formylation of N-propylindole-2-carboxylic acid presents a specific synthetic challenge distinct from simple indoles. While the electron-rich indole nucleus typically undergoes facile electrophilic aromatic substitution (EAS) at the C-3 position, the presence of the electron-withdrawing carboxylic acid group at C-2 significantly deactivates the ring. Furthermore, the free carboxylic acid functionality competes for the Vilsmeier reagent (

/DMF), leading to the in situ formation of an acid chloride intermediate.

This guide outlines two protocols:

• The Direct Method: A high-intensity protocol for formylating the free acid, accounting for in situ acid activation.

• The Ester-Mediated Method (Recommended): The industry-standard approach that protects the carboxyl group to maximize yield and purity.

Key Mechanistic Insight: In the direct method, the substrate effectively becomes N-propylindole-2-carbonyl chloride during the reaction. The formylation must occur on this highly deactivated species, requiring elevated temperatures and excess reagent.

Mechanistic Pathway & Logic

The reaction involves two parallel consumption pathways for the Vilsmeier reagent (Chloroiminium ion). Understanding this competition is critical for stoichiometry.

Reaction Pathway Diagram

Figure 1: Mechanistic pathway showing the dual role of the Vilsmeier reagent: activating the carboxylic acid and formylating the C-3 position.[1][2][3]

Protocol A: Direct Formylation (Free Acid)

Application: Use when esterification/hydrolysis steps must be avoided for atom economy. Risk Profile: High. Requires careful temperature control to prevent decarboxylation or tar formation.

Reagents & Stoichiometry

Reagent	Equiv.[4]	Role
N-propylindole-2-carboxylic acid	1.0	Substrate
Phosphorus Oxychloride ( )	3.5 - 4.0	Reagent (1 eq for CHO, 1 eq for COCl, 1.5 eq excess)
DMF (Anhydrous)	10-15 vol	Solvent & Reagent Source
Sodium Acetate (aq)	Excess	Buffer for hydrolysis

Step-by-Step Procedure

• Reagent Formation (The "Cold" Step):

  • Charge a flame-dried round-bottom flask with anhydrous DMF (10 volumes relative to substrate mass).

  • Cool to

    under nitrogen atmosphere.

  • Add

    (4.0 equiv) dropwise via a pressure-equalizing addition funnel over 30 minutes. Caution: Exothermic.

  • Stir at

    for 30 minutes to generate the Vilsmeier salt (white precipitate may form).

• Substrate Addition:

  • Dissolve N-propylindole-2-carboxylic acid (1.0 equiv) in minimal DMF (2-3 volumes).

  • Add this solution dropwise to the Vilsmeier reagent at

    .

  • Observation: The solution will likely darken. The carboxylic acid is immediately converted to the acid chloride.

• Reaction Phase (The "Hot" Step):

  • Allow the mixture to warm to Room Temperature (RT).

  • Critical: Heat the reaction to

    for 4–6 hours.

  • Reasoning: The intermediate acid chloride deactivates the ring. Room temperature is insufficient for C-3 formylation of this deactivated species.

  • Monitor via TLC (Note: Aliquots must be quenched in methanol to visualize the methyl ester surrogate).

• Workup & Hydrolysis:

  • Cool the reaction mixture to RT.

  • Pour the mixture slowly onto crushed ice (20 volumes) with vigorous stirring.

  • Chemical Event:[1][3][4][5][6][7][8][9] The C-3 iminium salt hydrolyzes to the aldehyde. The C-2 acid chloride hydrolyzes back to the carboxylic acid.

  • Adjust pH to ~4–5 using saturated Sodium Acetate solution. Do not make highly basic (

    ) to avoid Cannizzaro reactions or decomposition.

  • Stir for 1 hour to ensure complete hydrolysis of the acid chloride.

• Isolation:

  • The product, 3-formyl-N-propylindole-2-carboxylic acid , typically precipitates as a solid. Filter and wash with water.[9]

  • If no precipitate: Extract with Ethyl Acetate (

    ), wash with brine, dry over , and concentrate.

Protocol B: Ester-Mediated Synthesis (Recommended)

Application: Drug development and scale-up. Benefit: Higher yields, cleaner profiles, and easier purification.

Workflow Summary

• Esterification: Convert Acid

  Ethyl Ester (Standard ).

• Vilsmeier Formylation: Standard conditions (milder than Protocol A).

• Hydrolysis: Saponification (

  ) to return the acid.

Optimized Formylation Conditions (for Ester)

• Substrate: Ethyl N-propylindole-2-carboxylate.

• Reagents:

  (1.5 equiv), DMF (5 vol).

• Temperature:

  (Heating rarely required).

• Yield: Typically 85–95%.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Direct Method)	Incomplete formylation due to deactivation.	Increase temperature to ; extend time. Ensure is fresh.
Decarboxylation	Reaction temperature too high ( ).	Keep temp below . Use Protocol B (Ester).
Product is an Oil/Tar	Incomplete hydrolysis of Vilsmeier intermediates.	Extend the aqueous quench time (stir overnight). Ensure pH is not too acidic (<2).
"Missing" Carboxyl Group	Formation of dimethylamide side product.	The acid chloride reacted with dimethylamine (from DMF decomposition). Keep DMF anhydrous and avoid prolonged heating of DMF before addition.

References

• Vilsmeier-Haack Reaction Mechanism & Scope

  • Jones, G., & Stanforth, S. P. (1997). The Vilsmeier-Haack Reaction. Organic Reactions.

• Formylation of Deactivated Indoles

  • Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier-Haack Reaction (Review). Comprehensive Organic Synthesis.

• Synthesis of Indole-2-Carboxylic Acid Derivatives (HIV Integrase Inhibitors)

  • Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives.

• Catalytic Vilsmeier-Haack Protocols

  • Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles.[10] Organic Syntheses, 2022.[10]

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Protocol for N-alkylation of ethyl indole-2-carboxylate with propyl iodide

An Application Note and Protocol for the N-Alkylation of Ethyl Indole-2-carboxylate with Propyl Iodide

Authored by a Senior Application Scientist

This document provides a detailed protocol and scientific background for the N-alkylation of ethyl indole-2-carboxylate using propyl iodide. This reaction is a fundamental transformation in organic synthesis, crucial for the development of various pharmaceutically active compounds and functional materials. The insights provided herein are grounded in established chemical principles and validated experimental practices.

Introduction: The Significance of N-Alkylated Indoles

The indole nucleus is a privileged scaffold in medicinal chemistry, appearing in a vast array of natural products and synthetic drugs. N-alkylation of the indole ring is a critical modification that can significantly impact the molecule's biological activity, solubility, and metabolic stability. This alteration allows for the exploration of structure-activity relationships (SAR) and the optimization of lead compounds in drug discovery. Ethyl indole-2-carboxylate, in particular, serves as a versatile starting material, with the ester group providing a handle for further synthetic manipulations.

Reaction Mechanism and Scientific Rationale

The N-alkylation of an indole is a classic example of a nucleophilic substitution reaction. The reaction proceeds via a two-step mechanism:

• Deprotonation: The indole nitrogen is weakly acidic (pKa ≈ 17 in DMSO) and requires a suitable base to be deprotonated, forming a highly nucleophilic indolide anion. The choice of base is critical; a strong base like sodium hydride (NaH) ensures complete and irreversible deprotonation, driving the reaction to completion. Weaker bases, such as potassium carbonate (K₂CO₃), can also be effective, often requiring a phase-transfer catalyst in less polar solvents.

• Nucleophilic Attack: The resulting indolide anion acts as a potent nucleophile, attacking the electrophilic carbon of the propyl iodide in an Sₙ2 fashion. The iodide ion is an excellent leaving group, facilitating this step.

The choice of solvent is equally important. A polar aprotic solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) is ideal as it can solvate the cation of the base without solvating the nucleophilic anion, thus enhancing its reactivity.

Caption: Reaction mechanism for the N-alkylation of ethyl indole-2-carboxylate.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, with in-process checks to ensure the reaction is proceeding as expected.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	CAS Number
Ethyl indole-2-carboxylate	≥98%	Sigma-Aldrich	3770-50-1
Sodium hydride (NaH), 60% in oil	Reagent grade	Sigma-Aldrich	7646-69-7
Propyl iodide	99%	Sigma-Aldrich	107-08-4
N,N-Dimethylformamide (DMF), anhydrous	≥99.8%	Sigma-Aldrich	68-12-2
Ethyl acetate (EtOAc)	ACS grade	Fisher Scientific	141-78-6
Hexanes	ACS grade	Fisher Scientific	110-54-3
Saturated aqueous NaCl (brine)	Laboratory prepared	N/A	N/A
Anhydrous sodium sulfate (Na₂SO₄)	ACS grade	Fisher Scientific	7757-82-6

Equipment

• Round-bottom flask (100 mL) with a magnetic stir bar

• Septum and nitrogen inlet/outlet

• Syringes and needles

• Magnetic stir plate

• Ice bath

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp (254 nm)

• Glassware for workup and purification

Reaction Setup and Procedure

Caption: Step-by-step experimental workflow for N-alkylation.

Step-by-Step Instructions:

• Preparation: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add ethyl indole-2-carboxylate (1.0 g, 5.28 mmol).

• Inert Atmosphere: Seal the flask with a septum and purge with dry nitrogen for 5-10 minutes.

• Solvent Addition: Add anhydrous DMF (20 mL) via syringe. Stir the solution until the starting material is fully dissolved.

• Deprotonation: Cool the flask to 0 °C in an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 0.25 g, 6.34 mmol, 1.2 equivalents) portion-wise over 5 minutes. Caution: NaH reacts violently with water and is flammable. Handle with care in a fume hood. Hydrogen gas is evolved during this step. Stir the resulting suspension at 0 °C for 30 minutes. The solution should become a clear, light-yellow color as the indolide anion forms.

• Alkylation: Add propyl iodide (0.62 mL, 6.34 mmol, 1.2 equivalents) dropwise to the reaction mixture at 0 °C.

• Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., 10% EtOAc in hexanes). The starting material should be consumed, and a new, less polar spot corresponding to the product should appear.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of saturated aqueous ammonium chloride solution (10 mL).

• Workup: Transfer the mixture to a separatory funnel containing water (50 mL). Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers and wash with brine (2 x 50 mL) to remove residual DMF.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 0% to 10% EtOAc) to afford the pure N-propyl ethyl indole-2-carboxylate.

Characterization of the Product

The identity and purity of the final product should be confirmed by spectroscopic methods.

• ¹H NMR: Expect to see the disappearance of the N-H proton signal (typically a broad singlet > 8 ppm) and the appearance of new signals corresponding to the propyl group (a triplet around 4.2 ppm for the N-CH₂, a sextet around 1.8 ppm for the -CH₂-, and a triplet around 0.9 ppm for the -CH₃).

• ¹³C NMR: Confirm the presence of the additional three carbon signals from the propyl group.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the calculated mass of the product (C₁₄H₁₇NO₂), which is 231.29 g/mol .

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	- Insufficient base or alkylating agent- Inactive NaH (due to moisture)- Insufficient reaction time	- Increase equivalents of NaH and propyl iodide to 1.5.- Use fresh, unopened NaH.- Extend the reaction time and monitor by TLC.
Low Yield	- Competing C-alkylation- Hydrolysis of the ester- Loss during workup	- Ensure slow addition of the alkylating agent at 0 °C.- Use anhydrous conditions to prevent hydrolysis.- Be careful during the extraction steps.
Presence of Side Products	- Over-alkylation (unlikely for this substrate)- Elimination reaction of propyl iodide	- Use a milder base like K₂CO₃ with a catalyst like 18-crown-6 in acetone, which can sometimes provide cleaner reactions.

Conclusion

This protocol provides a robust and reproducible method for the N-alkylation of ethyl indole-2-carboxylate. The key to success lies in maintaining anhydrous conditions, using an appropriate base and solvent system, and carefully monitoring the reaction's progress. By understanding the underlying chemical principles, researchers can adapt and optimize this protocol for various indole substrates and alkylating agents, facilitating the synthesis of diverse chemical libraries for drug discovery and other applications.

References

• Bell, M. J., et al. (2018). A milder and more efficient N-alkylation of indoles using potassium carbonate and 18-crown-6. Tetrahedron Letters. Available at: [Link]

• Sundberg, R. J. (2002). Indoles. Academic Press. Available at: [Link]

• Humphrey, G. R., & Kuethe, J. T. (2006). Practical Methodologies for the Synthesis of Indoles. Chemical Reviews. Available at: [Link]

Application Note: 3-Formylindole Derivatives as HIV-1 Integrase Inhibitors

This Application Note provides a comprehensive technical guide for the development, synthesis, and evaluation of 3-formylindole derivatives (specifically thiosemicarbazones and hydrazones) as HIV-1 Integrase Strand Transfer Inhibitors (INSTIs).

Executive Summary

HIV-1 Integrase (IN) remains a critical target in antiretroviral therapy (ART) due to its absence in the host human proteome.[1][2][3] While first-generation INSTIs (e.g., Raltegravir) have been successful, the emergence of resistant viral strains necessitates novel scaffolds. 3-formylindole derivatives , particularly their thiosemicarbazone and hydrazone Schiff bases, represent a privileged scaffold. These compounds possess a "chelating triad" capable of sequestering the divalent magnesium cofactors (

) within the IN catalytic core, thereby blocking the strand transfer process essential for viral replication.[4]

This guide details the chemical synthesis , mechanism of action , and validation protocols required to utilize this scaffold in drug discovery.

Chemical Basis & Mechanism of Action[5]

The Pharmacophore

The 3-formylindole moiety itself is a precursor. The active pharmacophore is generated by condensing the C3-aldehyde with a hydrazine or thiosemicarbazide. This creates a conjugated system capable of bidentate or tridentate chelation .

• Scaffold: Indole (provides hydrophobic stacking with viral DNA bases).

• Linker: Azomethine (-CH=N-) bond (rigidifies the structure).

• Chelator: The thiocarbonyl (C=S) or carbonyl (C=O) and the hydrazinic nitrogen bind the active site metals.

Mechanism of Inhibition (Strand Transfer)

HIV-1 IN catalyzes two steps: 3'-processing and Strand Transfer (ST).[1][5] These inhibitors specifically target the ST step .

• Binding: The inhibitor enters the catalytic core domain (CCD) of the Integrase-Viral DNA complex (intasome).

• Chelation: The electron-rich heteroatoms (N, O, S) coordinate with the two

  ions held by the catalytic triad (Asp64, Asp116, Glu152).

• Displacement: This chelation displaces the reactive 3'-OH of the viral DNA, preventing nucleophilic attack on the host chromosomal DNA.

Visualizing the Mechanism

The following diagram illustrates the interference of the inhibitor within the catalytic core.

Caption: Mechanism of Action. The 3-formylindole derivative (Blue) enters the active site, chelating the Magnesium cofactors (Yellow) required for catalysis, effectively blocking the integration of Viral DNA (Green) into Host DNA.

Protocol 1: Chemical Synthesis Workflow

This protocol describes the synthesis of 1-substituted indole-3-carboxaldehyde thiosemicarbazones.[6][7]

Reagents Required[2][9][10][11]

• Indole or substituted indole starting material.[6][7][8][9][10][11]

• Phosphorus oxychloride (

  ).

• Dimethylformamide (DMF).

• Thiosemicarbazide (or substituted derivative).[7][11][12][13]

• Ethanol (EtOH) and Glacial Acetic Acid (AcOH).

Step-by-Step Methodology

Step 1: Vilsmeier-Haack Formylation

To generate the 3-formylindole intermediate if not commercially available.

• Cool 5 mL of DMF to 0°C in an ice bath.

• Add

  (1.2 eq) dropwise with stirring. Allow the complex to form (yellow/orange color) for 30 min.

• Add the indole solution (1.0 eq in minimal DMF) slowly to the Vilsmeier reagent.

• Heat to 40°C for 1 hour.

• Quench by pouring the reaction mixture into crushed ice/water containing sodium hydroxide (pH ~9).

• Precipitate the 3-formylindole, filter, wash with water, and recrystallize from ethanol.

Step 2: Schiff Base Condensation

To generate the active inhibitor.

• Dissolve the 3-formylindole (1.0 mmol) in absolute ethanol (10 mL).

• Add Thiosemicarbazide (1.1 mmol).

• Catalyze with 3-5 drops of Glacial Acetic Acid.

• Reflux at 80°C for 3–6 hours. Monitor by TLC (Mobile phase: Hexane:EtOAc 7:3).

• Cool to room temperature. The product usually precipitates as a yellow/crystalline solid.

• Purify by recrystallization from EtOH/DMF mixtures.

Synthesis Workflow Diagram

Caption: Synthetic pathway converting indole to the active thiosemicarbazone inhibitor via the Vilsmeier-Haack reaction.

Protocol 2: In Vitro Integrase Strand Transfer (ST) Assay

This assay measures the ability of the compound to inhibit the integration of a biotinylated viral DNA donor into a target DNA substrate.

Materials

• Recombinant HIV-1 Integrase: (Wild Type).

• Donor DNA (Viral): Biotin-labeled dsDNA mimicking the U5 LTR end.

• Target DNA (Host): Digoxigenin (DIG)-labeled dsDNA.

• Detection: Anti-DIG-Alkaline Phosphatase (AP) or HRP antibody.

• Plate: Streptavidin-coated 96-well microplate.

Procedure

• Immobilization: Add 100 µL of Biotin-Donor DNA (1 pmol/well) to the streptavidin plate. Incubate 30 min at 37°C. Wash 3x with PBS-T.

• Assembly: Add Recombinant Integrase (400 nM) in reaction buffer (20 mM HEPES pH 7.5, 10 mM

  , 1 mM DTT). Incubate 30 min to form the Stable Synaptic Complex (SSC).

• Inhibitor Treatment: Add the 3-formylindole derivative (diluted in DMSO, final DMSO <5%) at varying concentrations (e.g., 0.1 nM to 10 µM). Incubate 15 min.

• Strand Transfer: Add DIG-Target DNA (10 ng/well). Incubate 1 hour at 37°C.

  • Note: This step allows the IN-bound donor to integrate into the DIG-target.

• Detection: Wash plate stringently to remove non-integrated Target DNA. Add Anti-DIG-HRP antibody (1:2000). Incubate 1 hour.

• Readout: Add TMB substrate. Stop reaction with 1N

  . Measure Absorbance at 450 nm.

Data Analysis

Calculate % Inhibition using the formula:

Plot log[Concentration] vs. % Inhibition to determine the IC50 .

Structure-Activity Relationship (SAR) Guidelines

When optimizing 3-formylindole derivatives, refer to the following SAR trends validated in literature:

Position	Modification	Effect on Potency	Mechanistic Rationale
Indole N1	Benzyl / 4-F-Benzyl	Increases	Fills the hydrophobic pocket near the active site; mimics viral DNA base stacking.
Indole C5	Halogen (Cl, Br)	Increases	Electron-withdrawing groups enhance acidity of the NH, improving H-bond network with IN residues (e.g., Thr66).
C3 Linker	Hydrazone vs. Imine	Hydrazone > Imine	Hydrazone provides an additional donor atom for metal chelation (tridentate potential).
Thiosemicarbazone N4	Alkyl / Aryl	Variable	Bulky aryl groups may cause steric clash unless a specific hydrophobic groove is targeted. Methyl/Ethyl is often optimal.

Troubleshooting & Validation

• Issue: High Background Signal.

  • Cause: Non-specific binding of DIG-DNA to the plate.

  • Solution: Increase Tween-20 concentration in wash buffer to 0.1% or use BSA (1%) in the blocking buffer.

• Issue: Precipitation of Compound.

  • Cause: 3-formylindole thiosemicarbazones are lipophilic.

  • Solution: Ensure final DMSO concentration is 2-5%. If precipitation occurs, use a solubility enhancer like

    -cyclodextrin.

• Validation Control:

  • Always run Raltegravir or Dolutegravir as a positive control. The IC50 for Raltegravir in this assay should be approximately 10–50 nM.

References

• Bingül, M. (2019).[7] Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase Properties. Afyon Kocatepe University Journal of Sciences. Retrieved from [Link]

• Li, T., et al. (2020). Synthesis of Thiosemicarbazone Derivatives of 3-Formyl-N-pyrazolylmethyleneindoles. ACS Omega. Retrieved from [Link]

• Sechi, M., et al. (2004). Design and synthesis of novel dihydroxyindole-2-carboxylic acids as HIV-1 integrase inhibitors. Antiviral Chemistry & Chemotherapy. Retrieved from [Link]

• Zhao, X., et al. (2016). HIV-1 Integrase Strand Transfer Inhibitors with Reduced Susceptibility to Drug Resistant Mutant Integrases. ACS Chemical Biology. Retrieved from [Link]

Sources

• 1. Progress in HIV-1 Integrase Inhibitors: A Review of their Chemical Structure Diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the discovery of small-molecule inhibitors of HIV-1 integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms and inhibition of HIV integration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, antimycobacterial and anticancer activity of novel indole-based thiosemicarbazones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fenbildergi.aku.edu.tr [fenbildergi.aku.edu.tr]
• 8. mdpi.com [mdpi.com]
• 9. Developments of indoles as anti-HIV-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of Novel Indolyl Aryl Sulfone-clubbed Hydrazone Derivatives as Potential HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors: Molecular Modeling and QSAR Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 12. chemmethod.com [chemmethod.com]
• 13. Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield of Vilsmeier-Haack reaction on indole esters

Technical Support Center: Vilsmeier-Haack Formylation of Indole Esters

Subject: Optimization of Vilsmeier-Haack Formylation on Electron-Deficient Indoles (Indole Esters) Ticket ID: VH-IND-EST-001 Support Tier: Level 3 (Senior Application Scientist)

Welcome to the Advanced Synthesis Support Center.

You are likely here because your Vilsmeier-Haack (VH) reaction—usually a robust workhorse for indoles—is failing on your indole ester substrate. You may be observing low conversion (starting material recovery) , tar formation (polymerization) , or low isolated yields despite apparent consumption of starting material.[1]

The Root Cause: Standard indoles are electron-rich.[2] Indole esters (specifically ethyl indole-2-carboxylate or ring-substituted esters) are electron-deficient . The ester group acts as a strong Electron Withdrawing Group (EWG), significantly reducing the nucleophilicity of the C3 position.[1] The standard "room temperature" protocol used for unsubstituted indole will fail here.

This guide restructures the standard protocol into a Thermodynamically Driven Workflow specifically for deactivated systems.

Module 1: The Mechanistic Bottleneck

To solve the yield issue, we must visualize why the reaction is stalling.[1]

The Deactivation Problem: The Vilsmeier reagent (chloroiminium ion) is a relatively weak electrophile compared to nitronium or bromonium ions. It relies on the strong "push" of electron density from the indole nitrogen. An ester group (especially at C2) pulls density away, weakening this push.[1]

Caption: The activation energy barrier for indole esters is significantly higher than for standard indoles, requiring thermal activation that risks polymerization if not controlled.[1]

Module 2: Troubleshooting & Optimization Protocols

Phase 1: Reagent Formation (The "Cold" Phase)

Most "black tar" issues originate here, not during the reaction itself.[1]

Q: Why is my reaction turning black immediately? A: You likely allowed the POCl₃/DMF mixing to exotherm uncontrolled. The formation of the Vilsmeier reagent is highly exothermic. If the temperature spikes >20°C during this phase, the reagent self-polymerizes into a red/black tar before it even sees your indole.[1]

Protocol:

• Dry DMF: Use anhydrous DMF.[1][2] Moisture destroys POCl₃, generating HCl gas and reducing stoichiometry.[1]

• Cryogenic Addition: Cool DMF to 0°C (ice/salt bath).

• Slow Addition: Add POCl₃ dropwise. Internal temperature must not exceed 5°C.

• The "Pink" Sign: A properly formed reagent in DMF is usually colorless to pale yellow. If it turns deep red/black before adding the indole, discard and restart.[1]

Phase 2: The Reaction (The "Hot" Phase)

This is where the ester deactivation is overcome.[1]

Q: I stirred at Room Temperature (RT) for 24h, but TLC shows mostly starting material. Why? A: Kinetic trapping.[1] The nucleophile (indole ester) is too weak to attack the electrophile at RT.

Optimization Table: Temperature & Stoichiometry

Substrate Type	POCl₃ Equiv.[1][2][3][4]	Temperature	Time	Notes
Indole (Unsubstituted)	1.1 - 1.2	0°C → RT	1-2 h	Standard protocol.[1]
Indole-2-ester	1.5 - 2.0	60°C - 80°C	4-12 h	Heat is mandatory. Monitor by TLC.[1]
N-Boc Indole	N/A	N/A	N/A	DO NOT USE. Acidic conditions will cleave Boc.
N-Methyl Indole Ester	1.5 - 3.0	80°C - 90°C	12+ h	Highly deactivated. Requires excess reagent.[1]

Protocol:

• After forming the reagent at 0°C, add the indole ester (dissolved in minimum DMF).[1][2]

• Allow to warm to RT for 30 mins.

• Ramp to 60°C. Check TLC after 1 hour.

• If no conversion, ramp to 80-90°C .

  • Warning: Do not exceed 100°C; thermal decomposition of the DMF-POCl₃ complex occurs.

Phase 3: Workup (The "Buffered" Phase)

The most common point of yield loss for esters.[1]

Q: My crude NMR shows the aldehyde peak, but I lose mass during extraction/workup. A: Hydrolysis issues. The intermediate is a stable iminium salt. If you quench with water and extract immediately, the salt stays in the aqueous layer.[1] It must be hydrolyzed to the aldehyde, but the ester group makes the indole sensitive to harsh acidic hydrolysis (potential ester cleavage) or harsh basic hydrolysis (aldol polymerization).[1]

The "Inverse Buffered Quench" Protocol: Do NOT add water to the reaction. Add the reaction to the quench.[5]

• Prepare Quench: Saturated Aqueous Sodium Acetate (NaOAc) or 2M NaOH (if ester is stable to base).[1] Ice-cold.

• Pour: Pour the reaction mixture slowly into the stirring quench solution.

• pH Check: Adjust pH to 7-8 .

  • Too Acidic (<4): Iminium salt won't hydrolyze fully; stays in water.[1]

  • Too Basic (>10): Risk of Cannizzaro reaction or ester hydrolysis.

• Stir: Stir for 1 hour. The iminium salt hydrolysis is not instantaneous.

• Precipitation: In 90% of cases, the formylated indole ester will precipitate as a solid.[1] Filter and wash with water. This avoids extraction losses.[1]

Caption: Decision tree for maximizing recovery. Precipitation is preferred over extraction to remove DMF contaminants.[1]

Module 3: FAQ & Specific Scenarios

Q: Can I use Vilsmeier-Haack on Indole-3-carboxylic acid esters? A: No. The C3 position is blocked.

• If you need to formylate C2, Vilsmeier-Haack is generally poor because the C2 position is not sufficiently nucleophilic without a directing group.[1]

• Alternative: Use lithiation (n-BuLi) followed by DMF quench (formylation via anion).[1]

Q: I see a new spot on TLC, but it's not the aldehyde. A: It might be the Formate Ester .[1] If you use un-distilled POCl₃ containing Phosphoric Acid, or if the workup is too gentle, you might form the O-formyl intermediate (rare on indoles, more common on phenols) or N-formyl species.[1]

• Fix: Ensure the workup involves stirring at pH 8-9 for at least 1 hour to hydrolyze any N-formyl byproducts (though N-formyl is usually unstable if C3 is free).

Q: Can I use Thionyl Chloride (SOCl₂) or Oxalyl Chloride instead of POCl₃? A: Yes, but with caveats.

• Oxalyl Chloride: milder, generates gases (CO/CO₂/HCl).[1] Good for very acid-sensitive substrates, but the reagent is less stable thermally.[1]

• POCl₃: The gold standard for deactivated substrates because the resulting phosphorus-complex is more robust at the 80°C temperatures required for your ester.

References & Validated Protocols

• Standard Vilsmeier-Haack Mechanism & Conditions:

  • Jones, G., & Stanforth, S. P. (2000).[1][4][6] The Vilsmeier Reaction of Non-Aromatic Compounds.[6][7][8] Organic Reactions.[1][2][3][4][5][6][7][9][10][11]

  • Source: [1]

• Formylation of Deactivated Indoles (Indole-2-carboxylates):

  • Specific protocols for Ethyl indole-2-carboxylate require heating to 70-90°C.

  • Reference:Journal of Heterocyclic Chemistry, Vol 45, Issue 5.[1] (Demonstrates thermal requirements for C2-substituted indoles).

  • Source: [1]

• Workup Optimization (Buffered Quench):

  • The use of Sodium Acetate (NaOAc) to prevent hydrolysis of sensitive groups while liberating the aldehyde.

  • Source:

• Catalytic & Modern Variants (For extremely sensitive substrates):

  • Recent advances use P(III)/P(V) cycles to reduce POCl₃ usage, though stoichiometric POCl₃ remains the most reliable for deactivated esters.[1]

  • Source: [1][9]

Sources

• 1. growingscience.com [growingscience.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. jk-sci.com [jk-sci.com]
• 7. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 8. Synthesis and biological activity of functionalized indole-2-carboxylates, triazino- and pyridazino-indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ijpcbs.com [ijpcbs.com]
• 11. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]

Preventing decarboxylation of indole-2-carboxylic acids during synthesis

A Guide to Preventing Unwanted Decarboxylation During Synthesis and Handling

Welcome to the technical support center for researchers, scientists, and drug development professionals working with indole-2-carboxylic acids. As a Senior Application Scientist, I understand that the lability of the C2-carboxyl group on the indole scaffold presents a significant and often frustrating challenge. This guide is designed to provide you with in-depth, field-proven insights to help you diagnose, troubleshoot, and ultimately prevent unwanted decarboxylation, ensuring the integrity of your synthetic pathways and the purity of your final compounds.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the stability of indole-2-carboxylic acids.

Q1: What is decarboxylation, and why are indole-2-carboxylic acids particularly susceptible?

A: Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH) and releases carbon dioxide (CO₂).[1] Indole-2-carboxylic acids are especially prone to this reaction because the indole nucleus can effectively stabilize the transient negative charge that develops at the C2 position upon loss of CO₂. The reaction proceeds through an indolenine intermediate, and the overall process is driven by the formation of the stable, aromatic indole ring in the product.

Q2: What is the underlying mechanism of decarboxylation for these compounds?

A: The decarboxylation of indole-2-carboxylic acids is typically initiated by the protonation of the C3 position of the indole ring. This disrupts the aromaticity of the pyrrole ring and facilitates the elimination of carbon dioxide. The resulting C2 carbanion is transient and is quickly protonated to yield the decarboxylated indole product. This mechanism highlights the sensitivity of the molecule to acidic conditions.[2]

Mechanism of Acid-Catalyzed Decarboxylation

Caption: Mechanism of acid-catalyzed decarboxylation.

Q3: What experimental factors are known to accelerate decarboxylation?

A: Several factors can significantly increase the rate of unwanted decarboxylation:

• Heat: Thermal energy is the most common culprit. Many indole-2-carboxylic acids will decarboxylate simply upon heating above their melting point or in a high-boiling solvent.[3]

• Acidic Conditions: As shown in the mechanism above, acids catalyze the reaction and should be used with caution.

• Transition Metals: Certain transition metals, particularly copper (Cu) and silver (Ag), are known to catalyze decarboxylation, often as part of decarboxylative coupling reactions.[4][5][6] While useful when intended, this reactivity can be a significant issue if these metals are present as residual catalysts from previous steps.

• Solvent Choice: High-boiling polar aprotic solvents like NMP, DMSO, or DMF can promote decarboxylation at elevated temperatures.[4][5]

Q4: How should I store my indole-2-carboxylic acid samples to ensure long-term stability?

A: For optimal stability, store indole-2-carboxylic acids as dry solids in a cool, dark place, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidative degradation. Avoid storing them in solution for extended periods, especially if the solvent is acidic or contains trace metal impurities.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: My reaction yield is low, and I've isolated the corresponding indole (without the -COOH group) as a major byproduct. What's happening and how can I fix it?

This is a classic sign of unintended decarboxylation occurring during your reaction.

Probable Causes & Solutions:

• Excessive Heat: The reaction temperature may be too high, providing the activation energy needed for CO₂ elimination.

  • Solution: Methodically lower the reaction temperature in 10-20°C increments. If the desired reaction is too slow at lower temperatures, consider extending the reaction time. For some transformations, switching to a microwave reactor can be beneficial, as it allows for rapid heating to the target temperature and shorter overall reaction times, potentially minimizing the thermal decomposition window.

• Incompatible Catalyst System: If your reaction uses a transition metal, it may be promoting decarboxylation. This is particularly common with copper-based catalysts at temperatures exceeding 140-160°C.[4]

  • Solution: Screen alternative catalysts. For example, if a copper-catalyzed reaction is failing, a palladium- or nickel-based system might achieve the desired transformation without promoting decarboxylation. Also, ensure all glassware is scrupulously clean to avoid contamination from residual metals from previous experiments.

• Harsh Basic or Acidic Conditions: The reagents or additives in your reaction may be creating an environment that facilitates decarboxylation.

  • Solution: If possible, switch to milder bases (e.g., from K₃PO₄ to K₂CO₃ or an organic base like DBU) or acids. Buffer the reaction mixture if maintaining a specific pH range is critical.

Troubleshooting Workflow for Decarboxylation

Caption: A decision tree for troubleshooting decarboxylation.

Problem 2: I am losing the carboxyl group during aqueous workup or column chromatography. How can I prevent this?

Product loss during purification is common and is often due to the pH of the environment or the nature of the stationary phase.

Probable Causes & Solutions:

• Acidic Workup: Using strong acids (e.g., 1M HCl) to neutralize basic reaction mixtures or to protonate the carboxylate for extraction can lead to significant decarboxylation, especially if the aqueous layer is heated or left for extended periods.

  • Solution: Use a milder acid for neutralization, such as saturated aqueous ammonium chloride (NH₄Cl) or even citric acid. Perform extractions quickly and at room temperature or below.

• Silica Gel Chromatography: Standard silica gel is slightly acidic and can cause decarboxylation of sensitive compounds directly on the column.

  • Solution:

    • Neutralize the Silica: Pre-treat the silica gel by slurrying it in the eluent system containing a small amount of a volatile base, such as 1% triethylamine (Et₃N).

    • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic grade) or a bonded-phase silica like C18 for reverse-phase chromatography.

    • Avoid Chromatography: If possible, purify the compound by crystallization, which is often a much milder method.

Problem 3: My desired reaction requires high temperatures where the indole-2-carboxylic acid is known to be unstable. What is my best strategy?

When harsh conditions are unavoidable, the most robust strategy is to temporarily mask the carboxylic acid functionality using a protecting group.

Probable Cause & Solution:

• Inherent Thermal Lability: The molecule simply cannot withstand the required thermal energy.

  • Solution: Protection as an Ester. Convert the carboxylic acid to an ester (e.g., methyl, ethyl, or benzyl ester) prior to the high-temperature step. Esters are significantly more stable towards decarboxylation. After the reaction is complete, the ester can be cleaved (deprotected) under mild conditions to regenerate the carboxylic acid.[7][8]

Data Summary

The stability of indole-2-carboxylic acids is highly dependent on the reaction conditions. The following table provides a general guide.

Condition	Stability / Risk of Decarboxylation	Recommendation
Temperature	Low (< 80°C): Generally stable. Moderate (80-120°C): Risk increases, especially with long reaction times. High (>120°C): High risk of rapid decarboxylation.	Operate at the lowest effective temperature. Monitor reactions closely.
pH	Neutral (~7): Optimal stability. Acidic (< 5): High risk, catalyzes decarboxylation. Basic (> 9): Moderate risk, can promote decarboxylation at high temperatures.	Maintain neutral conditions where possible. Use mild acids/bases for workup.
Solvents	Aprotic (Toluene, THF): Generally good. Polar Aprotic (DMF, DMSO, NMP): Can promote decarboxylation at high temperatures.[4]	Choose the lowest boiling point solvent that is effective for the reaction.
Catalysts	Cu, Ag, Pd salts: Can catalyze decarboxylation, especially at high temperatures.[6]	Screen catalysts carefully. If decarboxylation is observed, switch to an alternative metal or ligand system.

Key Experimental Protocols

Protocol 1: Mild Saponification of an Indole-2-carboxylate Ester

This protocol describes the deprotection of a methyl ester, a common protecting group, under conditions designed to minimize degradation of the final acid product.

Materials:

• Methyl indole-2-carboxylate substrate

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• 1M Aqueous Lithium Hydroxide (LiOH)

• 1M Aqueous Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

Procedure:

• Dissolve the methyl indole-2-carboxylate (1.0 eq) in a mixture of THF and MeOH (e.g., a 3:1 ratio) at room temperature.

• Cool the solution to 0°C using an ice bath.

• Add 1M aqueous LiOH (1.5 - 2.0 eq) dropwise to the stirred solution.

• Monitor the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until all starting material is consumed (typically 1-4 hours). Avoid unnecessarily long reaction times.

• Once complete, carefully acidify the reaction mixture to pH 3-4 at 0°C by the slow, dropwise addition of 1M HCl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at a low temperature (< 40°C).

• The resulting crude indole-2-carboxylic acid can then be purified by crystallization or careful chromatography on deactivated silica gel.

Self-Validation: The use of LiOH at low temperatures is a very mild saponification method. Monitoring the reaction closely prevents the formation of potential byproducts from prolonged exposure to basic conditions. The cold, careful acidification minimizes the risk of acid-catalyzed decarboxylation during workup.

References

• Piers, E., et al. (2011). The Decarboxylation of Ring-Substituted Indole-2(and 3)-Carboxylic Acids. ResearchGate. Available from: [Link]

• Google Patents. (CN102020600A). Synthetic method of indole-2-carboxylic acid.

• SIOC Journals. Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other. Available from: [Link]

• Taylor & Francis. (2017). A Practical Synthesis of Indole-2-carboxylic Acid. Available from: [Link]

• Zhou, X.-Y., et al. (2019). Decarboxylation of indole-3-carboxylic acids under metal-free conditions. Taylor & Francis Online. Available from: [Link]

• MDPI. (2022). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. Available from: [Link]

• ResearchGate. (2010). Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other. Available from: [Link]

• Google Patents. (CN109694343B). Decarboxylation method of heterocyclic carboxylic acid compounds.

• Jones, G. B., & Chapman, B. J. (1993). Decarboxylation of indole-2-carboxylic acids: improved procedures. The Journal of Organic Chemistry, 58(20), 5558-5559. Available from: [Link]

• Scilit. Decarboxylation of indole-2-carboxylic acids: improved procedures. Available from: [Link]

• Wikipedia. Decarboxylation. Available from: [Link]

• Synlett. (2005). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Available from: [Link]

• ACS Publications. (2023). Photocatalytic Decarboxylative Alkylation of the C2-Position of 3-Haloindoles with Aliphatic Carboxylic Acids. The Journal of Organic Chemistry. Available from: [Link]

• YouTube. (2023). Decarboxylation of Carboxylic Acids. Available from: [Link]

• YouTube. (2020). Protecting Groups for Carboxylic acid. Available from: [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Available from: [Link]

• Syromolotov, A. V., Kimyashov, A. A., & Sukhorukov, S. V. (2019). Decarboxylation 2'-dicarboxy-5-(methyl-5'-indolyl-3')- indolyl-3-acetic acid with use of salts of copper. Available from: [Link]

• Master Organic Chemistry. (2022). Decarboxylation. Available from: [Link]

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• 4. Copper-Catalyzed Decarboxylative N-Arylation of Indole-2-carboxylic Acids [organic-chemistry.org]
• 5. CN109694343B - Decarboxylation method of heterocyclic carboxylic acid compounds - Google Patents [patents.google.com]
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• 8. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Navigating the Spectral Landscape: A Comparative Guide to the ¹H NMR Spectrum of 3-Formyl-1-propyl-1H-indole-2-carboxylic acid

In the intricate world of drug development and molecular research, the precise characterization of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as a cornerstone technique for elucidating molecular structures. This guide provides an in-depth analysis of the ¹H NMR spectrum of 3-Formyl-1-propyl-1H-indole-2-carboxylic acid, a compound of interest in medicinal chemistry. By dissecting the expected spectral features and comparing them with related indole derivatives, we aim to equip researchers with the expertise to confidently interpret and validate their synthetic outcomes.

The Structural Blueprint: Predicting the ¹H NMR Spectrum

The ¹H NMR spectrum of 3-Formyl-1-propyl-1H-indole-2-carboxylic acid is a composite of the electronic influences exerted by its substituents on the core indole scaffold. By examining the known chemical shifts of protons on simpler indole derivatives, we can predict the spectral signature of our target molecule.

The key functional groups influencing the proton environment are:

• The Indole Ring: A bicyclic aromatic system providing the foundational proton signals.

• The 3-Formyl Group (-CHO): A strongly electron-withdrawing group that will significantly deshield adjacent protons.

• The 1-Propyl Group (-CH₂CH₂CH₃): An alkyl group whose protons will appear in the upfield region, with characteristic splitting patterns.

• The 2-Carboxylic Acid Group (-COOH): An acidic proton that is often broad and highly deshielded, and an electron-withdrawing group influencing the pyrrole ring protons.

Below is a diagram illustrating the proton assignments for 3-Formyl-1-propyl-1H-indole-2-carboxylic acid.

Caption: Molecular structure of 3-Formyl-1-propyl-1H-indole-2-carboxylic acid with proton labeling.

Based on data from related compounds, we can compile a table of predicted chemical shifts.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Rationale
COOH	> 12.0	broad singlet	-	Highly deshielded acidic proton.[1]
CHO	~10.0	singlet	-	Aldehyde proton, strongly deshielded by the carbonyl group.[2][3]
H-4	~8.0-8.2	doublet	~8.0	Deshielded by the anisotropic effect of the pyrrole ring and the formyl group.
H-7	~7.5-7.7	doublet	~8.0	Influenced by the electron-donating nitrogen and the propyl group.
H-5	~7.2-7.4	triplet	~7.5	Typical aromatic proton chemical shift.
H-6	~7.1-7.3	triplet	~7.5	Typical aromatic proton chemical shift.
N-CH₂ (α)	~4.2-4.4	triplet	~7.0	Methylene group directly attached to the nitrogen atom.[4]
CH₂ (β)	~1.8-2.0	sextet	~7.0	Methylene group adjacent to the N-CH₂ and CH₃ groups.[4]
CH₃ (γ)	~0.9-1.0	triplet	~7.0	Terminal methyl group of the propyl chain.[4]

A Comparative Analysis: Learning from Analogs

To build confidence in our predicted spectrum, we can compare it to the experimentally determined spectra of structurally similar molecules.

Indole-3-carboxaldehyde (3-Formylindole)

The ¹H NMR spectrum of indole-3-carboxaldehyde provides a baseline for the chemical shifts of the indole ring protons when a formyl group is at the 3-position. In DMSO-d₆, the aldehyde proton appears around 8.17 ppm, and the aromatic protons resonate between 7.27 and 8.15 ppm.[2] This confirms the significant deshielding effect of the formyl group on the H-4 proton.

1-propyl-1H-indole

This compound helps us understand the influence of the N-propyl group. The signals for the propyl chain are expected in the upfield region, with the α-methylene protons being the most deshielded due to their proximity to the nitrogen atom.[4][5][6]

Indole-2-carboxylic acid

The spectrum of indole-2-carboxylic acid shows a highly deshielded carboxylic acid proton (around 13.0 ppm in DMSO-d₆) and reveals the electronic effect of the carboxyl group on the pyrrole ring.[1]

By synthesizing these individual effects, we can anticipate that in our target molecule, the combination of the 3-formyl and 2-carboxylic acid groups will lead to a general downfield shift of the aromatic protons compared to unsubstituted indole. The N-propyl group's primary influence will be the appearance of its characteristic aliphatic signals.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

Reproducible and high-quality data are the bedrock of scientific integrity. The following is a standardized protocol for the acquisition of a ¹H NMR spectrum for 3-Formyl-1-propyl-1H-indole-2-carboxylic acid.

Caption: Standard workflow for ¹H NMR analysis.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh approximately 5-10 mg of the dried 3-Formyl-1-propyl-1H-indole-2-carboxylic acid sample.

• Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable choice due to its ability to dissolve a wide range of organic compounds and its high boiling point.

• NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumentation: The spectrum should be recorded on a spectrometer with a proton frequency of at least 400 MHz to ensure adequate signal dispersion.[7]

• Shimming: Perform manual or automated shimming to optimize the magnetic field homogeneity and obtain sharp, symmetrical peaks.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay: Use a relaxation delay of at least 1-2 seconds to allow for full relaxation of the protons between pulses.

• Data Processing:

  • Fourier Transform: Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the absorptive mode.

  • Baseline Correction: Apply a baseline correction to obtain a flat baseline.

  • Referencing: Calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO at 2.50 ppm).

• Spectral Analysis: Integrate the signals to determine the relative number of protons for each resonance. Analyze the chemical shifts, multiplicities, and coupling constants to assign the peaks to the corresponding protons in the molecule.

Conclusion

The ¹H NMR spectrum of 3-Formyl-1-propyl-1H-indole-2-carboxylic acid presents a rich tapestry of information that, when carefully unraveled, provides unambiguous confirmation of its molecular structure. By understanding the individual contributions of each substituent and comparing the expected spectrum with those of known analogs, researchers can approach their spectral interpretation with confidence. The provided experimental protocol serves as a robust framework for obtaining high-quality, reproducible data, ensuring the integrity and accuracy of their scientific findings.

References

• PubChem. Indole-3-Carboxaldehyde | C9H7NO | CID 10256. [Link]

• SpectraBase. 1H-indole-2-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester - Optional[1H NMR] - Spectrum. [Link]

• Supporting information. Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. [Link]

• PubChem. 1-propyl-1H-indole | C11H13N | CID 261162. [Link]

• ResearchGate. 1 H-NMR Chemical shifting values (δ, ppm) of 7h from the experimental.... [Link]

• YouTube. H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. [Link]

• Taylor & Francis Online. A Practical Synthesis of Indole-2-carboxylic Acid. [Link]

• ResearchGate. Complete 1H NMR assignment of 3-formylindole derivatives | Request PDF. [Link]

• Organic Chemistry Data & Info. NMR Spectroscopy – 1H NMR Chemical Shifts. [Link]

• NIST WebBook. 1H-Indole-2-carboxylic acid, 1-methyl-. [Link]

• PubChem. 1-Methyl-1H-indole-3-carbaldehyde | C10H9NO | CID 87894. [Link]

• NIST WebBook. 1-propyl-1H-indole. [Link]

• NIST WebBook. 1-propyl-1H-indole. [Link]

• Wikipedia. Indole-3-carbaldehyde. [Link]

• ResearchGate. (PDF) Synthesis and Transformations of Ethyl 3-Formyl-1H-indole-2-carboxylate. Preparation of Aplysinopsin and β-Carboline Thiohydantoin Analogues. [Link]

• PubMed Central. Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists. [Link]

• Der Pharma Chemica. Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. [Link]

• MolSoft. 3-Formyl-1H-indole-2-carboxylicacid | C10H7NO3 | MD Topology | NMR | X-Ray. [Link]

• PubChem. 1H-Indole, 2-propyl- | C11H13N | CID 139415. [Link]

• PubChem. Indole-3-Carboxylic Acid | C9H7NO2 | CID 69867. [Link]

• Molbase. 3-FORMYL-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER 18450-27-6 wiki. [Link]

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FTIR Analysis of Aldehyde and Carboxylic Acid Groups in Indoles

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Indole Scaffold in Drug Discovery

The indole moiety is a "privileged structure" in medicinal chemistry, serving as the core scaffold for thousands of alkaloids and synthetic drugs (e.g., indomethacin, vincristine). In synthetic pathways, distinguishing between Indole-3-carboxaldehyde (I3A) and Indole-3-carboxylic acid (I3CA) is a critical quality control step. While NMR is definitive, Fourier Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive, and solid-state method to differentiate these functional groups without solvation effects.

This guide provides an in-depth technical comparison of the vibrational signatures of these two moieties, focusing on the unique electronic influence of the indole ring on carbonyl frequencies.

Theoretical Framework: Electronic Effects on Carbonyls[1]

Unlike aliphatic carbonyls, carbonyl groups attached to the C3 position of an indole ring are heavily influenced by the electron-rich nitrogen atom.

The Vinylogous Amide Effect

The nitrogen lone pair can delocalize into the indole ring and extend to the C3-carbonyl oxygen. This resonance contribution (see structure below) increases the single-bond character of the C=O bond, significantly lowering the stretching frequency compared to benzene analogs (e.g., benzaldehyde or benzoic acid).

Mechanism: Indole N-H

C2=C3 C=O C-O⁻

This effect is more pronounced in the aldehyde due to the lack of a competing hydroxyl group resonance found in the acid.

Comparative Analysis: Spectral Signatures

A. Indole-3-Carboxaldehyde (I3A)

The aldehyde group at the C3 position exhibits distinct features due to the "Fermi resonance" and strong conjugation.

• C=O Stretching (~1630–1660 cm⁻¹): The carbonyl band appears at a remarkably low frequency, typically 1640–1660 cm⁻¹ (in KBr) [1][12]. This is significantly lower than a standard aliphatic aldehyde (~1730 cm⁻¹) or benzaldehyde (~1700 cm⁻¹), confirming the strong conjugation with the indole nitrogen.

• Aldehydic C-H Stretching (Fermi Resonance): The diagnostic "doublet" is the most reliable indicator. Two weak-to-medium bands appear at:

  • ~2820–2865 cm⁻¹ (Fundamental C-H stretch)

  • ~2720–2750 cm⁻¹ (Overtone of C-H bending in resonance with the fundamental) Note: In indoles, the higher frequency band (2820+) may be obscured by aromatic C-H stretches or N-H broadening, making the lower band (~2720 cm⁻¹) the critical marker.

• N-H Stretching: A sharp or broadened band at 3170–3250 cm⁻¹ , depending on hydrogen bonding in the crystal lattice [1].

B. Indole-3-Carboxylic Acid (I3CA)

The carboxylic acid moiety introduces strong intermolecular hydrogen bonding, creating a "dimer" signature that dominates the high-frequency region.

• O-H Stretching (The "Acid Trough"): The most obvious differentiator is the massive, broad absorption band spanning 2500–3300 cm⁻¹ .[1][2] This "trough" is caused by strong O-H···O=C hydrogen bonding in acid dimers.[1] It often overlaps and obscures the aromatic C-H and N-H stretches [5][15].

• C=O Stretching (~1670–1690 cm⁻¹): While still conjugated, the acid carbonyl typically appears at a slightly higher frequency than the aldehyde, around 1670–1690 cm⁻¹ (dimer form) [1][5]. Monomeric acids (rare in solid state) would appear >1710 cm⁻¹.

• C-O Stretching: A distinct band in the fingerprint region at 1210–1320 cm⁻¹ , arising from the C-OH single bond vibration, which is absent in the aldehyde [15].

Summary of Diagnostic Peaks[3][4][5]

Feature	Indole-3-Carboxaldehyde (I3A)	Indole-3-Carboxylic Acid (I3CA)
C=O[3] Stretch	1640 – 1660 cm⁻¹ (Strong, Sharp)	1670 – 1690 cm⁻¹ (Strong, often broader)
C-H / O-H Region	2720 & 2820 cm⁻¹ (Fermi Doublet)	2500 – 3300 cm⁻¹ (Very Broad Trough)
C-O Stretch	Absent	1210 – 1320 cm⁻¹ (Medium-Strong)
N-H Stretch	~3200 cm⁻¹ (Distinct)	~3300–3400 cm⁻¹ (Often obscured by O-H)

Experimental Protocol

To ensure reproducibility and minimize artifacts (such as water absorption masking the O-H region), follow this protocol.

Method: KBr Pellet (Preferred for Resolution)

• Desiccation: Dry the indole sample and KBr powder in a vacuum oven at 60°C for 2 hours to remove moisture. Moisture causes a broad peak at 3400 cm⁻¹ that mimics the acid O-H.

• Ratio: Mix 1–2 mg of sample with 200 mg of KBr (1:100 ratio).

• Grinding: Grind extensively in an agate mortar to minimize Mie scattering (which causes sloping baselines).

• Compression: Press at 8–10 tons for 2 minutes to form a transparent disc.

• Scan Parameters:

  • Resolution: 4 cm⁻¹

  • Scans: 32 or 64

  • Range: 4000–400 cm⁻¹

Method: ATR (Attenuated Total Reflectance)

• Usage: Faster, but peak intensities may vary. Ensure the crystal (Diamond/ZnSe) is clean.

• Pressure: Apply maximum pressure to ensure contact with the solid powder.

• Correction: Apply "ATR Correction" in your software if comparing directly to literature KBr spectra, as ATR shifts peaks slightly to lower frequencies.

Decision Logic & Visualization

The following diagram outlines the logical workflow for classifying an unknown indole derivative as either an aldehyde or carboxylic acid based on spectral data.

Figure 1: Decision tree for distinguishing indole-3-carboxaldehyde from indole-3-carboxylic acid using FTIR spectral features.

References

• Nagaraja Naik, et al. (2012).[4] Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica.[4]

• National Institute of Standards and Technology (NIST) . 1H-Indole-3-carboxaldehyde, 7-methyl- IR Spectrum. NIST Chemistry WebBook.

• ChemicalBook . Indole-3-carboxaldehyde IR Spectrum and Properties.

• University of Colorado Boulder . IR Spectroscopy Tutorial: Carboxylic Acids.

• Baran, P., et al. (2021). Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction and FTIR. PMC / MDPI.

• Specac Ltd . Interpreting Infrared Spectra: A Practical Guide.

• LibreTexts Chemistry . Spectroscopy of Carboxylic Acids and Derivatives.

• BenchChem . Indole-3-Carboxaldehyde and Indole-3-Acetic Acid for Researchers.

• Srivastava, A., et al. FTIR spectrum of the ultimate product (indole-3-acetaldehyde). ResearchGate.

• Canadian Science Publishing . Preparation and properties of the hydroxyindole-3-carboxylic acids.

• RSIS International . Spectroscopic Characterization of Synthesized N-Benzyl-1h-Indole-3-Carboxamide.

• Udum, Y., et al. Preparation and characterization of poly(indole-3-carboxaldehyde) film. ResearchGate.

• Specac . Interpreting Infrared Spectra.

• LibreTexts . Identifying Characteristic Functional Groups.

• Spectroscopy Online . The C=O[5][2][6][4][7][8][9] Bond, Part III: Carboxylic Acids.

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• 3. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
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• 5. davuniversity.org [davuniversity.org]
• 6. Spectroscopic Characterization and Antimicrobial Studies of Synthesized N-Benzyl-1h-Indole-3-Carboxamide – International Journal of Research and Scientific Innovation (IJRSI) [rsisinternational.org]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 9. researchgate.net [researchgate.net]

Publish Comparison Guide: HPLC Analysis of 3-Formyl-1-propyl-1H-indole-2-carboxylic acid

This guide provides a technical analysis of the HPLC retention behavior of 3-Formyl-1-propyl-1H-indole-2-carboxylic acid , a specific synthetic intermediate often encountered in the development of indole-based pharmaceuticals and synthetic cannabinoids.[1]

Since this specific compound lacks a universally standardized pharmacopeial monograph, this guide synthesizes physicochemical principles with experimental data from structurally analogous indole-2-carboxylic acid derivatives to provide a robust method development and comparison framework.[1]

Executive Summary & Compound Profile

3-Formyl-1-propyl-1H-indole-2-carboxylic acid (CAS: 1853202-45-5) presents a unique chromatographic challenge due to its amphiphilic nature .[1] It possesses a hydrophobic N-propyl tail and an ionizable carboxylic acid head group, modified by a polar formyl moiety at the 3-position.

• Core Challenge: The carboxylic acid moiety (

  ) causes peak tailing and variable retention if pH is not strictly controlled.

• Retention Mechanism: Retention is dominated by hydrophobic interaction (propyl + indole core) but modulated significantly by the ionization state of the C2-carboxyl group.

• Target Audience: Analytical chemists optimizing purity assays for indole-based drug intermediates.

Physicochemical Drivers

Property	Value (Predicted/Experimental)	Chromatographic Impact
LogP	~2.8 – 3.2	Moderate-High Retention on C18.[1]
pKa (COOH)	~3.8	Requires acidic mobile phase (pH < 3.[1]0) for consistent retention.
UV Max	280-290 nm	Standard indole detection window.
Solubility	DMSO, MeOH	Sample diluent must match initial mobile phase strength to prevent precipitation.[1]

Standardized Experimental Protocol (The "Product")

The following protocol is designed as a Self-Validating System . It prioritizes reproducibility over speed, ensuring that the carboxylic acid remains protonated (neutral) to maximize interaction with the stationary phase and minimize secondary silanol interactions.[1]

Method A: The "Gold Standard" (Acidic C18 Gradient)

This method serves as the baseline for performance comparison.[1]

• Column: C18 (L1), End-capped,

  (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge).[1]

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).[1]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate:

  .

• Temperature:

  .

• Detection: UV @ 280 nm.[1]

• Injection Volume:

  .[1]

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	10%	Equilibration / Loading
15.0	90%	Linear Gradient Elution
18.0	90%	Column Wash (Remove hydrophobic impurities)
18.1	10%	Re-equilibration

| 23.0 | 10% | End of Run |[1]

Comparative Performance Analysis

This section compares the "Standard Method" against alternative stationary phases and pH conditions. Data is derived from comparative studies of structurally homologous indole-2-carboxylic acid derivatives [1, 2].[2]

Comparison 1: Stationary Phase Selectivity (C18 vs. Phenyl-Hexyl)

Feature	C18 (Standard)	Phenyl-Hexyl (Alternative)	Verdict
Retention Mechanism	Pure Hydrophobicity (Van der Waals).[1]	Interactions + Hydrophobicity.	C18 is preferred for general purity.
Selectivity	Separates based on alkyl chain length (Propyl vs. Ethyl/Butyl).[1]	Separates based on aromatic substitution (Formyl vs. Des-formyl).[1]	Phenyl-Hexyl is superior if separating de-formylated degradants.
Peak Shape	Excellent (with acid modifier).	Good, but may show slight tailing for acidic indoles.	C18 offers sharper peaks.

Comparison 2: pH Impact (Acidic vs. Neutral)

• Acidic (pH 2.7): The target compound exists in its neutral (protonated) form (

  ).[1]

  • Result: Sharp peak, predictable retention (~8-10 min in standard gradient), high capacity factor (

    ).[1]

• Neutral (pH 7.0): The target compound exists in its anionized form (

  ).[1]

  • Result:Catastrophic loss of retention. The ionized molecule elutes near the void volume (

    ) due to repulsion from the hydrophobic C18 pores.[1]

  • Correction: Requires an ion-pairing agent (e.g., Tetrabutylammonium phosphate) to retain at neutral pH, which complicates MS compatibility.[1]

Predicted Relative Retention Times (RRT)

Using Indole-2-carboxylic acid (unsubstituted) as a reference standard (

):

Compound	Structure Difference	Predicted RRT*	Explanation
Indole-2-carboxylic acid	Core Structure	1.00	Baseline polarity.
3-Formyl-1H-indole-2-carboxylic acid	+CHO (Polar)	0.90 - 0.95	Formyl group adds polarity, slightly reducing retention.[1]
3-Formyl-1-propyl-1H-indole-2-carboxylic acid	+Propyl (Hydrophobic)	1.80 - 2.10	Propyl group significantly increases LogP, doubling retention time.[1]

*Note: RRT values are predictive estimates based on substituent hydrophobicity constants (

) on a C18 column.[1]

Visualizing the Separation Logic

The following diagram illustrates the decision matrix for optimizing the separation of 3-Formyl-1-propyl-1H-indole-2-carboxylic acid from its potential impurities (e.g., starting materials or hydrolysis products).

Caption: Decision tree for optimizing HPLC conditions based on ionization state and impurity profile.

Troubleshooting & Optimization

Issue: Peak Tailing

• Cause: Secondary interactions between the free carboxylic acid and residual silanols on the silica support.[1]

• Solution: Ensure the column is "End-capped" (e.g., "Eclipse Plus" or "BEH" technology).[1] Increase buffer concentration to 20-25 mM (e.g., Ammonium Formate pH 3.0) instead of simple 0.1% formic acid to suppress ionization effects [3].[1]

Issue: Carryover

• Cause: The hydrophobic propyl group may adsorb to the injector loop or column frit.

• Solution: Implement a needle wash with high organic content (e.g., 90% Acetonitrile) and ensure the gradient includes a "wash step" at 95-100% B for at least 3 column volumes.[1]

References

• SIELC Technologies. (n.d.).[1] Separation of Indole-2-carboxylic acid derivatives on Newcrom R1 HPLC column. Retrieved from [Link]

• Longdom Publishing. (2012).[1] Separation and Quantification of Octahydro-1H-Indole-2-Carboxylic Acid and Its Three Isomers by HPLC. Retrieved from [Link]

• MDPI. (2020).[1] Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC. Retrieved from [Link]

Sources

• 1. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08320A [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

3-Formyl-1-propyl-1H-indole-2-carboxylic acid proper disposal procedures

This guide outlines the authoritative disposal and handling procedures for 3-Formyl-1-propyl-1H-indole-2-carboxylic acid . As a specialized organic intermediate containing a reactive aldehyde, an acidic carboxyl group, and a lipophilic indole core, this compound requires a strict "Zero-Discharge" protocol—meaning no release into sanitary sewers or trash.

Quick Reference: Emergency Safety Profile

Parameter	Critical Action / Standard
GHS Classification (Inferred)	Warning : Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3 (Resp). Potential Aquatic Toxicity.
Signal Word	WARNING
Primary Hazards	Irritant (Respiratory/Cutaneous), Combustible Solid, Bioactive.
PPE Requirement	Nitrile gloves (0.11mm min), Safety Goggles (ANSI Z87.1), Lab Coat, N95/P100 Respirator (if dust is generated).
Spill Response	Do not inhale dust.[1][2][3][4] Dampen with inert solvent (e.g., PEG-400 or water) to prevent dusting, then sweep.
Fire Safety	Combustible .[1][5] Use CO₂, Dry Chemical, or Foam.[1] Do NOT use high-pressure water jets (spreads dust).

Chemical Profile & Hazard Analysis

To dispose of this chemical safely, we must understand its functional reactivity. Standard Safety Data Sheets (SDS) for specific alkyl-indoles may be sparse; therefore, we apply Structure-Activity Relationship (SAR) principles to determine the waste profile.

• Indole Core (N-Propyl substituted): The propyl group increases lipophilicity compared to bare indole, facilitating cell membrane penetration. This increases potential aquatic toxicity and bioaccumulation.

• C3-Formyl Group (Aldehyde): Reactive electrophile. Capable of Schiff base formation with proteins (sensitizer potential) and oxidation to carboxylic acids.

• C2-Carboxylic Acid: Weakly acidic (pKa ~3-5). Incompatible with strong bases and oxidizers.[2][6]

Disposal Directive: Due to the combination of biological activity and environmental persistence potential, this compound must be treated as Hazardous Chemical Waste destined for high-temperature incineration.

Waste Segregation & Disposal Workflow

The following protocol ensures compliance with RCRA (Resource Conservation and Recovery Act) standards and Good Laboratory Practice (GLP).

A. Solid Waste (Pure Substance)

• Scenario: Expired reagent, surplus solid, or synthesis yield.

• Protocol:

  • Containerize: Place the solid material into a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar.

  • Labeling: Affix a hazardous waste label.

    • Constituents: "3-Formyl-1-propyl-1H-indole-2-carboxylic acid" (Do not use abbreviations).

    • Hazard Check: [x] Toxic [x] Irritant.[2]

  • Disposal Stream: Designate for "Solid Hazardous Waste - Incineration."

B. Liquid Waste (Mother Liquors/Solutions)

• Scenario: Reaction mixtures or HPLC waste containing the compound dissolved in solvents (DMSO, Methanol, Ethyl Acetate).

• Protocol:

  • Segregation: Do not mix with aqueous acid/base waste streams.

  • Compatibility: Ensure the solvent waste stream is compatible.

    • Halogenated:[6][7] If dissolved in DCM/Chloroform.

    • Non-Halogenated: If dissolved in MeOH, EtOH, DMSO, Acetone.

  • pH Check: If the solution is acidic due to the carboxylic acid moiety, ensure the waste container is rated for acidic organics (HDPE is preferred over metal).

  • Disposal Stream: "Organic Solvents - High BTU Incineration."

C. Contaminated Debris[9]

• Scenario: Weigh boats, pipettes, nitrile gloves, and paper towels.

• Protocol:

  • Bagging: Collect all dry debris in a clear, 6-mil polyethylene hazardous waste bag.

  • Sharps: Contaminated needles/glass must go into a rigid puncture-proof biohazard/chemical sharps container.

  • Disposal Stream: "Trace Contaminated Solids - Incineration."

Decision Logic: Disposal Flowchart

The following diagram illustrates the critical decision-making process for disposing of 3-Formyl-1-propyl-1H-indole-2-carboxylic acid streams.

Figure 1: Operational decision tree for segregating indole-derivative waste streams.

Storage and Incompatibility

Proper storage prior to disposal is critical to prevent accidental reactions.

Incompatible Class	Risk Factor	Storage Action
Strong Oxidizers (e.g., Nitric Acid, Peroxides)	The aldehyde group (C3-CHO) is easily oxidized; reaction may be exothermic.	Store in separate secondary containment.
Strong Bases (e.g., NaOH, KOH)	Reacts with C2-Carboxylic acid to form salts; potential for uncontrolled heat generation.	Do not store in the same cabinet as caustics.
Reducing Agents (e.g., NaBH₄)	Reacts with aldehyde and carboxylic acid groups.	Keep segregated.

Storage Condition: Store the waste container in a cool, dry, well-ventilated area, away from light (indoles can be photosensitive).

Spill Management Protocol

In the event of a benchtop spill:

• Evacuate & Ventilate: If the spill is large (>10g) or dust is airborne, evacuate the immediate area.

• PPE Up: Wear double nitrile gloves, goggles, and a lab coat.

• Containment:

  • Solids: Cover with a wet paper towel (dampened with water or PEG) to prevent dust dispersion. Gently sweep into a dustpan.

  • Liquids: Absorb with vermiculite or a commercial organic spill pad.

• Decontamination: Clean the surface with a soap/water solution followed by an ethanol wipe.

• Disposal: Place all cleanup materials into the Contaminated Debris waste stream (see Section 2C).

References

• PubChem. (n.d.).[5] Compound Summary: Indole-2-carboxylic acid derivatives. National Library of Medicine. Retrieved from [Link]

• American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

Sources

• 1. download.basf.com [download.basf.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. Methyl 3-formyl-1H-indole-2-carboxylate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. scienceready.com.au [scienceready.com.au]
• 7. hscprep.com.au [hscprep.com.au]

Standard Operating Procedure: Safe Handling of 3-Formyl-1-propyl-1H-indole-2-carboxylic acid

Document Control:

• Scope: Laboratory Safety & Operational Logistics

• Target Compound: 3-Formyl-1-propyl-1H-indole-2-carboxylic acid

• Applicability: Synthetic Chemistry, Medicinal Chemistry, and High-Throughput Screening (HTS) Units.

Introduction & Risk Assessment

As a Senior Application Scientist, I often observe that researchers underestimate indole derivatives, assuming them to be benign "biological scaffolds." This is a critical error. 3-Formyl-1-propyl-1H-indole-2-carboxylic acid possesses three distinct functional moieties that dictate its safety profile:

• Indole Core: Lipophilic and biologically active.

• C3-Formyl Group (Aldehyde): Reactive electrophile; potential for protein cross-linking (sensitization) and oxidation.

• C2-Carboxylic Acid: Proton donor; irritant to mucous membranes.

The "Propyl Factor": The N1-propyl chain significantly increases lipophilicity compared to the parent indole-2-carboxylic acid. This facilitates faster dermal absorption, meaning standard "splash protection" protocols are often insufficient.

Hazard Identification (GHS Classification Basis)

• Skin Irritation (Category 2): High risk due to lipophilic penetration.

• Eye Irritation (Category 2A): Acidic functionality causes immediate stinging and potential corneal opacity if untreated.

• STOT-SE (Category 3): Respiratory irritation from dust inhalation.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this specific matrix designed for the lipophilic/acidic nature of this compound.

PPE Category	Standard Requirement	Technical Specification & Rationale
Hand Protection	Nitrile (Double Gloved)	Primary: 5 mil (0.12 mm) Nitrile.Secondary (Under): 4 mil Nitrile.Rationale: The propyl chain enhances permeation through thin latex. Double gloving provides a visual breakthrough indicator and increases breakthrough time to >480 mins.
Respiratory	Engineering Control	Primary: Certified Fume Hood (Face velocity: 80–100 fpm).Secondary (if weighing outside hood): N95 or P100 particulate respirator. Surgical masks are ineffective against this micronized dust.
Eye Protection	Chemical Goggles	Spec: ANSI Z87.1 compliant unvented goggles.Rationale: Safety glasses are insufficient for fine powders which can drift around side shields. Acidic dust in the eye requires immediate, prolonged irrigation.
Body Defense	Lab Coat + Apron	Spec: 100% Cotton or Nomex coat (buttoned).Add-on: Tyvek sleeves or apron if handling >5g.Rationale: Synthetic blends can melt if a reaction exotherms; cotton chars. Tyvek prevents dust accumulation on clothing.

Decision Logic: PPE Selection Workflow

This logic gate ensures you scale your safety measures according to the experimental state (Solid vs. Solution).

Figure 1: PPE Decision Tree based on physical state and solvent carrier risks.[1][2]

Operational Protocol: Handling & Solubilization

A. Weighing (The Critical Step)

Static electricity is the enemy of indole carboxylic acids. They are often fluffy solids that "jump" due to electrostatic charge.

• Ionization: Use an anti-static gun or ionizer bar inside the balance enclosure before opening the vial.

• Transfer: Use a glass or antistatic plastic spatula. Do not use metal spatulas if the compound is suspected to be a metal-salt impurity sensitive.

• Containment: Weigh into a pre-tared vial, not onto weighing paper, to minimize dust transfer steps.

B. Solubilization Strategy

The propyl group aids solubility in organics but limits water solubility.

Solvent	Solubility Rating	Handling Note
DMSO	Excellent (>50 mM)	Warning: DMSO penetrates skin instantly, carrying the indole with it. Never touch DMSO solutions of this compound with single gloves.
Methanol	Good	Flammable.[2][3] Use in hood. Good for transferring to reaction vessels.
Water	Poor (<1 mM)	Requires pH adjustment (basic pH > 8) to deprotonate the carboxylic acid for solubility, but this may compromise the aldehyde stability.

Emergency Response & Disposal

Spill Response Workflow

Do not treat this like a generic acid spill. The aldehyde functionality requires specific deactivation if the spill is large (>10g).

Figure 2: Logic flow for containing and cleaning spills to prevent aerosolization or spreading.

Waste Disposal[5][6]

• Classification: Hazardous Chemical Waste (Solid or Liquid).

• Segregation:

  • DO NOT mix with strong oxidizers (e.g., Nitric acid, Peroxides) in the waste stream. The aldehyde group can oxidize exothermically.

  • DO NOT mix with strong bases in a sealed container (acid-base reaction generates heat/pressure).

• Labeling: Must be clearly tagged with "Organic Acid" and "Irritant."

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 328509, Indole-2-carboxylic acid. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Hazard Communication Standard (HCS) Pictograms and Hazards. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. mu.edu.sa [mu.edu.sa]
• 3. download.basf.com [download.basf.com]